Cas no 59303-07-0 (2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine)

• Product Name: 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine
• CAS No: 59303-07-0
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD00055031
• CID: 368343
• PubChem ID: 87570002
• Update Time: 2026-05-14

2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Furfurylthio-3-methylpyrazine
• Furfurylthiomethylpyrazine
• Pyrazine,2-[(2-furanylmethyl)thio]-3-methyl-
• 3-(3-Furylmethylthio)-2-methylpyrazine
• 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine

• MDL： MFCD00055031
• Inchi： InChI=1S/C10H10N2OS/c1-8-10(12-5-4-11-8)14-7-9-3-2-6-13-9/h2-6H,7H2,1H3
• InChI Key： PFRSWMCUERVSAT-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC=N1)SCC2=CC=CO2

Computed Properties

• Exact Mass: 206.0515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.201 g/mL at 25 °C(lit.)
• Boiling Point: 289-299 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.599(lit.)
• PSA: 38.92

2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine

Introduction to 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine (CAS No. 59303-07-0)

2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine (CAS No. 59303-07-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazine family, which is known for its broad spectrum of biological activities. The presence of both furan and sulfanyl functional groups in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine consists of a pyrazine ring substituted with a methyl group at the 3-position and a furan-2-ylmethylsulfanyl group at the 2-position. This arrangement creates a highly versatile platform for further chemical modifications, allowing researchers to explore various derivatives with enhanced biological activity. The compound’s ability to interact with biological targets through multiple binding sites makes it an attractive candidate for drug development.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine has been investigated for its potential role in modulating enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways associated with various diseases, including cancer and inflammatory disorders. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases, making it a promising lead for further investigation.

One of the most compelling aspects of 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine is its structural flexibility, which allows for the synthesis of a wide range of derivatives with tailored biological properties. Researchers have explored various strategies to modify the furan and sulfanyl moieties, leading to compounds with improved solubility, bioavailability, and target specificity. These modifications have been guided by computational modeling and high-throughput screening techniques, enabling the rapid identification of promising candidates for preclinical testing.

The synthesis of 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic approaches not only enhance the scalability of production but also open up new avenues for structural diversification.

Recent advances in analytical chemistry have enabled more detailed characterization of 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine, including its spectroscopic properties and thermal stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and conformational dynamics. These studies have been instrumental in understanding how the compound interacts with biological targets at the molecular level.

The pharmacological profile of 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine has been evaluated through in vitro and in vivo studies, which have revealed its potential therapeutic applications. In particular, its ability to inhibit the activity of certain enzymes has been linked to anti-inflammatory and anticancer effects. For instance, studies have shown that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Similarly, their interactions with kinase enzymes have suggested a role in preventing tumor cell proliferation.

Another area where 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine has shown promise is in the treatment of neurological disorders. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for developing drugs targeting central nervous system (CNS) diseases. Preclinical studies have indicated that certain derivatives can alleviate symptoms associated with neurodegenerative conditions by interacting with specific receptors and ion channels in brain cells.

The development of novel drug candidates often involves iterative optimization processes to enhance efficacy while minimizing side effects. In the case of 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine, researchers have focused on improving its metabolic stability and reducing potential toxicity through structural modifications. By leveraging computational tools such as molecular docking and pharmacophore modeling, scientists can predict how different modifications will affect the compound’s biological activity.

The future prospects for 2-(Furan-2-ylmethylsulfanyl)-3-methylpyrazine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of new derivatives with enhanced properties. Additionally, advancements in biocatalysis and green chemistry may provide sustainable methods for synthesizing this compound on an industrial scale.

In conclusion,(CAS No.) 59303-07) plays a pivotal role in modern drug discovery due to its versatile structure and promising biological activities. As research continues to uncover new therapeutic possibilities,(CAS No.) 59303) will undoubtedly remain at the forefront of pharmaceutical innovation, offering hope for treating a wide range of diseases.